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Compound of Interest

Compound Name:
4-Carbethoxyhexafluorobutyryl

chloride

CAS No.: 18381-53-8

Cat. No.: B098482

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Carbethoxyhexafluorobutyryl chloride, also known by its IUPAC name ethyl 5-chloro-

2,2,3,3,4,4-hexafluoro-5-oxopentanoate, is a fluorinated bifunctional chemical reagent. It

incorporates both a reactive acyl chloride and an ethyl ester functionality, making it a valuable

tool in organic synthesis. The presence of a hexafluorinated carbon chain significantly

influences its chemical properties, enhancing the electrophilicity of the acyl chloride and

conferring unique properties to its derivatives. This guide provides a comprehensive overview

of its synthesis, chemical properties, and applications, with a focus on its utility in analytical and

synthetic chemistry.

Chemical and Physical Properties
4-Carbethoxyhexafluorobutyryl chloride is a clear, colorless liquid at room temperature. Its

key physical and chemical properties are summarized in the table below for easy reference.
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Property Value Reference(s)

CAS Number 18381-53-8 [1][2]

Molecular Formula C₇H₅ClF₆O₃ [3]

Molecular Weight 286.56 g/mol [3]

Boiling Point 159-160 °C [4]

Density 1.47 g/cm³ [4]

Refractive Index 1.359 [4]

Purity (Typical) ≥97% [2]

Synonyms
Ethyl hexafluoroglutaryl

chloride, 4-CB
[2]

Synthesis
While a specific, peer-reviewed synthesis protocol for 4-Carbethoxyhexafluorobutyryl
chloride is not readily available in the searched literature, a plausible and efficient method can

be derived from the synthesis of its close analog, hexafluoroglutaryl chloride. The proposed

synthesis involves the conversion of the corresponding carboxylic acid (mono-ethyl

hexafluoroglutarate) to the acyl chloride.

Proposed Experimental Protocol: Synthesis from Mono-
ethyl Hexafluoroglutarate
This protocol is based on the established synthesis of hexafluoroglutaryl chloride from

hexafluoroglutaric acid.

Reaction Scheme:
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HOOC-(CF2)3-COOEt
(Mono-ethyl hexafluoroglutarate)

ClOC-(CF2)3-COOEt
(4-Carbethoxyhexafluorobutyryl chloride)

Chlorination

SOCl2 or (COCl)2
(Chlorinating Agent)

DMF (cat.)

ClOC-(CF2)3-COOEt

R-NH-CO-(CF2)3-COOEt / R2N-CO-(CF2)3-COOEt
(Amide Derivative)

Acylation

R-NH2 / R2NH
(Primary/Secondary Amine)

Base (e.g., Pyridine)

Alcohol Sample

Liquid-Liquid Extraction

Add 4-CB and Base

GC-MS Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b098482/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-4-carbethoxyhexafluorobutyryl-chloride
https://www.benchchem.com/product/b098482?utm_src=pdf-custom-synthesis#bc-rfq
https://www.covachem.com/4-CB_4-carbethoxyhexafluorobutyrl_chloride.html
https://synquestlabs.com/ProductV2/ProductDetail/21944
https://synquestlabs.com/ProductV2/ProductDetail/21944
https://pubchem.ncbi.nlm.nih.gov/compound/4-Carbethoxyhexafluorobutyryl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/4-Carbethoxyhexafluorobutyryl-chloride
https://www.chembk.com/en/chem/4-CARBETHOXYHEXAFLUOROBUTYRYL%20CHLORIDE
https://www.benchchem.com/product/b098482/docs#an-in-depth-technical-guide-to-4-carbethoxyhexafluorobutyryl-chloride
https://www.benchchem.com/product/b098482/docs#an-in-depth-technical-guide-to-4-carbethoxyhexafluorobutyryl-chloride
https://www.benchchem.com/product/b098482/docs#an-in-depth-technical-guide-to-4-carbethoxyhexafluorobutyryl-chloride
https://www.benchchem.com/product/b098482/docs#an-in-depth-technical-guide-to-4-carbethoxyhexafluorobutyryl-chloride
https://www.benchchem.com/product/b098482?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098482?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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